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Compound of Interest

Compound Name: Hexamethyl tungsten

Cat. No.: B1219911

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexamethyl tungsten, with the chemical formula W(CHs)s, is a remarkable organometallic
compound that has garnered significant interest due to its unique molecular structure and
reactivity.[1][2] First synthesized in 1973 by Wilkinson and Shortland, it is a volatile, red
crystalline solid at room temperature.[2][3] This technical guide provides an in-depth overview
of the core physical properties of hexamethyl tungsten, offering valuable data and procedural
insights for professionals in research and development.

Core Physical Properties

The physical characteristics of hexamethyl tungsten are summarized in the table below,
providing a clear and concise reference for laboratory use.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1219911?utm_src=pdf-interest
https://www.benchchem.com/product/b1219911?utm_src=pdf-body
https://www.chemeurope.com/en/encyclopedia/Hexamethyl_tungsten.html
https://pubs.aip.org/aip/rsi/article/91/7/074104/967361/Low-pressure-gas-electron-diffraction-An
https://pubs.aip.org/aip/rsi/article/91/7/074104/967361/Low-pressure-gas-electron-diffraction-An
https://www.benchchem.com/pdf/Single_crystal_X_ray_diffraction_of_organometallic_compounds.pdf
https://www.benchchem.com/product/b1219911?utm_src=pdf-body
https://www.benchchem.com/product/b1219911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Chemical Formula CeHisW [415]

Molecular Weight 274.05 g/mol [5]

Appearance Red crystalline solid [1][6]
Approximately 30 °C

Melting Point PP Y [1]
(decomposes)
Decomposes at room

- ) temperature; does not have a

Boiling Point ] - ) [1107]
defined boiling point at
atmospheric pressure.

o Readily sublimes at -30 °C
Sublimation [1]

under vacuum (10-2 Torr).

Decomposition Temperature

Decomposes at room
temperature, releasing
methane and trace amounts of

ethane.

[1](7]

Solubility

Extremely soluble in
petroleum, aromatic
hydrocarbons, ethers, carbon
disulfide, and carbon

tetrachloride.

[1](6]

Vapor Pressure

Highly volatile, but specific
vapor pressure data is limited

due to its instability.

[6]

Molecular Shape

Distorted trigonal prismatic

[1](6]

Molecular Structure and Bonding

One of the most fascinating aspects of hexamethyl tungsten is its distorted trigonal prismatic

molecular geometry, a departure from the more common octahedral shape for six-coordinate
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organometallic compounds.[1][6] This unique structure has been a subject of considerable
study and has been elucidated through various experimental and computational methods.

Experimental Determination of Molecular Structure

The definitive structure of hexamethyl tungsten was determined through low-temperature
single-crystal X-ray diffraction and gas-phase electron diffraction.[4][6]

» Single-Crystal X-ray Diffraction: This technique provided conclusive evidence for the
distorted trigonal prismatic structure.[7] Due to the compound's thermal instability, the
diffraction data was collected at a very low temperature of -163°C.[4][7]

o Gas-Phase Electron Diffraction: These studies confirmed the non-octahedral, trigonal
prismatic geometry of the molecule in the gaseous state.[6]

The workflow for determining the molecular structure via these methods is illustrated below.
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Diagram 1: Workflow for Molecular Structure Determination
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Diagram 1: Workflow for Molecular Structure Determination

Experimental Protocols
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Given the air-sensitive and thermally unstable nature of hexamethyl tungsten, all
experimental procedures must be conducted under an inert atmosphere (e.g., argon or
nitrogen) and at low temperatures whenever possible.

Synthesis of Hexamethyl Tungsten

An improved and commonly cited method for the synthesis of hexamethyl tungsten involves
the reaction of tungsten hexachloride with trimethylaluminium in the presence of
trimethylamine.[1]

Reaction: WCls + 6 Al(CH3s)s — W(CHs)e + 6 Al(CH3)2CI[1]
Procedure Outline;

o All glassware must be rigorously dried and the reaction carried out under an inert
atmosphere.

e Tungsten hexachloride is dissolved in a suitable anhydrous solvent (e.g., diethyl ether).

e A solution of trimethylaluminium and trimethylamine is slowly added to the tungsten
hexachloride solution at low temperature.

e The reaction mixture is carefully warmed to room temperature and stirred for a specified
period.

» The volatile hexamethyl tungsten is isolated from the reaction mixture by vacuum
sublimation.

Determination of Melting Point

The melting point of this air-sensitive compound is determined using a sealed capillary method
in a specialized melting point apparatus.

Procedure Outline;

e Under an inert atmosphere, a small amount of crystalline hexamethyl tungsten is loaded
into a thin-walled capillary tube.
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e The capillary tube is flame-sealed under vacuum or a positive pressure of inert gas.
e The sealed capillary is placed in a melting point apparatus.

o The temperature is increased slowly, and the range from the first appearance of liquid to the
complete melting of the solid is recorded as the melting point. It is crucial to note that for
hexamethyl tungsten, decomposition occurs around its melting point.

Determination of Solubility

The solubility of hexamethyl tungsten is qualitatively determined by observing its dissolution
in various anhydrous solvents under an inert atmosphere.

Procedure Outline:

e In a glovebox or under a Schlenk line, a small, accurately weighed amount of hexamethyl
tungsten is placed in a vial.

A measured volume of the desired anhydrous solvent is added to the vial.
e The mixture is agitated at a controlled temperature.

» Visual observation is used to determine if the compound has dissolved completely. For
guantitative measurements, spectroscopic methods can be employed to determine the
concentration of the dissolved species.

The logical relationship for assessing solubility is depicted in the following diagram.
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Diagram 2: Solubility Assessment Logic
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Diagram 2: Solubility Assessment Logic

Stability and Handling

Hexamethyl tungsten is notoriously unstable at room temperature, decomposing to release
methane and trace amounts of ethane, leaving a black residue.[1][7] It is also highly air-
sensitive and pyrophoric. Therefore, strict air-free and low-temperature techniques are

mandatory for its handling and storage. All manipulations should be performed in a glovebox or

using Schlenk techniques with deoxygenated and dried solvents.
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Conclusion

This technical guide has provided a detailed overview of the core physical properties of
hexamethyl tungsten, emphasizing its unique structural characteristics and the experimental
considerations required for its study. The presented data and procedural outlines serve as a
valuable resource for researchers and scientists engaged in work with this fascinating and
challenging organometallic compound. A thorough understanding of its physical properties is
paramount for its safe handling and effective application in further research and development
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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